γ-Linolenic Acid Ethyl Ester
γ-Linolenic Acid Ethyl Ester
γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [ GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets.
Brand Name:
Vulcanchem
CAS No.:
31450-14-3
VCID:
VC0153527
InChI:
InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,14-15H,3-7,10,13,16-19H2,1-2H3/b9-8-,12-11-,15-14-
SMILES:
CCCCCC=CCC=CCC=CCCCCC(=O)OCC
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
γ-Linolenic Acid Ethyl Ester
CAS No.: 31450-14-3
Reference Standards
VCID: VC0153527
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
| CAS No. | 31450-14-3 |
|---|---|
| Product Name | γ-Linolenic Acid Ethyl Ester |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | ethyl (6Z,9Z,12Z)-octadeca-6,9,12-trienoate |
| Standard InChI | InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,14-15H,3-7,10,13,16-19H2,1-2H3/b9-8-,12-11-,15-14- |
| Standard InChIKey | MJLYTDAIYLGSRZ-ORZIMQNZSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\CCCCC(=O)OCC |
| SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OCC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [ GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets. |
| Synonyms | (6Z,9Z,12Z)-6,9,12-Octadecatrienoic Acid Ethyl Ester; (Z,Z,Z)-6,9,12-Octadecatrienoic Acid Ethyl Ester; Ethyl γ-Linolenate; Ethyl γ-Linolenic Acid |
| PubChem Compound | 9883013 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume